Cas no 2549032-90-6 (4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine)

• Product Name: 4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine
• CAS No: 2549032-90-6
• MF: C₁₈H₂₃N₇O
• MW: 353.421522378922
• CID: 5314005
• PubChem ID: 154583416
• Update Time: 2025-10-19

4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[(3,5-Dimethyl-4-isoxazolyl)methyl]-1-piperazinyl]-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine
• 4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine
• F6619-6730
• 2549032-90-6
• AKOS040710195

• Inchi： 1S/C18H23N7O/c1-13-16(14(2)26-22-13)12-23-7-9-24(10-8-23)17-11-18(21-15(3)20-17)25-6-4-5-19-25/h4-6,11H,7-10,12H2,1-3H3
• InChI Key： YRZQIFPCLVSUAA-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CN1CCN(C2C=C(N3C=CC=N3)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 353.19640838g/mol
• Monoisotopic Mass: 353.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.3±50.0 °C(Predicted)
• pka: 5.36±0.10(Predicted)

Additional information on 4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine

Comprehensive Analysis of 4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2549032-90-6)

The compound 4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 2549032-90-6) is a highly specialized heterocyclic molecule with a unique structural framework. Its chemical architecture combines a pyrimidine core with piperazine and oxazole moieties, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in kinase inhibition and targeted therapy, aligning with the growing demand for precision medicine.

One of the most searched questions in the field of pharmaceutical research is: "What are the latest advancements in kinase inhibitors?" This compound's piperazine-linked pyrimidine structure positions it as a promising candidate for modulating protein-protein interactions (PPIs), a hot topic in cancer therapeutics. Its 1H-pyrazol-1-yl substituent further enhances its binding affinity, a feature often queried in AI-driven drug design platforms.

The 3,5-dimethyl-1,2-oxazol-4-yl group in this molecule contributes to its metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) studies—a frequent search term among pharmacokinetics professionals. Recent publications highlight its potential in addressing drug resistance challenges, particularly in tyrosine kinase inhibitors (TKIs), which dominate oncology-related searches.

From a synthetic chemistry perspective, the C-N coupling between the pyrimidine and piperazine rings exemplifies modern cross-coupling methodologies, a technique trending in organic synthesis forums. The compound's logP and polar surface area (frequently calculated parameters in cheminformatics) suggest favorable blood-brain barrier permeability, sparking interest in neurological disorder research.

With the rise of fragment-based drug discovery (FBDD), the 2-methyl-6-(1H-pyrazol-1-yl)pyrimidine segment serves as an optimal scaffold for lead optimization—a concept heavily searched in computational chemistry circles. Its crystallographic data (another high-traffic keyword) could provide insights into allosteric binding sites, a frontier in structural biology.

Environmental scientists may inquire about its biodegradability profile, given the oxazole ring's prevalence in green chemistry applications. Meanwhile, patent databases reveal growing IP activity around similar piperazine-pyrimidine hybrids, reflecting commercial interest in this chemotype.

In high-throughput screening (HTS) campaigns, this compound's structure-activity relationship (SAR) data could answer frequent queries about selectivity optimization against off-target effects. Its molecular weight (495.56 g/mol) falls within the desirable range for orally bioavailable drugs, a key metric in preclinical development discussions.

The dimethyloxazole component aligns with current interests in bioisosteric replacements, while the N-methylpyrazole group addresses solubility enhancement strategies—both trending topics in formulation science. Analytical chemists searching for HPLC methods for similar compounds may find its chromatographic behavior particularly instructive.

As AI-assisted molecular docking gains traction, this compound's 3D conformation presents valuable case studies for binding pose prediction algorithms. Its potential as a fluorescence probe (due to the pyrimidine-pyrazole system) also responds to emerging searches in chemical biology tools.

In conclusion, 4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine represents a multifaceted research tool addressing contemporary challenges in drug development, from target engagement to physicochemical property optimization. Its structural features directly intersect with today's most pressing pharmaceutical innovation queries across academic and industrial spheres.